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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the in vivo applications of trans-
cyclooctene (TCO)-based pre-targeting, a powerful strategy for enhancing the efficacy and
safety of targeted therapies and diagnostic imaging. Detailed protocols for key experiments are
provided to facilitate the implementation of this technology in a research and development
setting.

Introduction to TCO-Based Pre-targeting

Pre-targeting strategies address a fundamental challenge in targeted therapy and imaging: the
slow pharmacokinetics of targeting vectors like monoclonal antibodies (mAbs), which can lead
to high background signals and off-target toxicity of conjugated payloads. TCO-based pre-
targeting, which utilizes the bioorthogonal inverse-electron-demand Diels-Alder (IEDDA)
reaction between a TCO-modified targeting moiety and a tetrazine (Tz)-bearing payload,
decouples the delivery of the targeting agent from the therapeutic or imaging agent.[1][2][3][4]

The process involves two steps:
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o Administration of a TCO-functionalized antibody or other targeting molecule, which is allowed
to accumulate at the target site (e.g., a tumor) and clear from circulation.[5]

» Subsequent injection of a much smaller, rapidly clearing tetrazine-labeled payload (e.g., a
radiopharmaceutical, chemotherapy drug, or imaging agent).

This "click" reaction in vivo leads to the selective accumulation of the payload at the target site,
significantly improving the target-to-background ratio and reducing systemic exposure.

Key Applications

TCO-based pre-targeting has shown significant promise in several in vivo applications, most
notably:

o Pre-targeted Radioimmunotherapy (PRIT): This is one of the most well-developed
applications. By separating the antibody administration from the delivery of the radionuclide,
PRIT can deliver a potent therapeutic radiation dose to the tumor while minimizing exposure
to healthy tissues. Studies have demonstrated a dose-dependent therapeutic response in
preclinical cancer models.

e Positron Emission Tomography (PET) Imaging: Pre-targeting allows for the use of short-lived
radionuclides for imaging, even with long-circulating antibodies. This results in high-contrast
images with a lower radiation burden for the patient.

e Drug Delivery: The CAPAC® (Click Activated Protodrugs Against Cancer) platform is an
example of using this pre-targeting approach to deliver potent cytotoxic drugs preferentially
to tumors, thereby improving the therapeutic index.

Experimental Data Summary
The following tables summarize quantitative data from key in vivo pre-targeting studies.

Table 1: Biodistribution of ’’Lu-DOTA-PEG?~7-Tz in a Pancreatic Cancer Xenograft Model Pre-
targeted with 5B1-TCO
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% Injected Dose per Gram

% Injected Dose per Gram

Tissue
(%IDIqg) at 4h (%IDIg) at 120h

Tumor 46+0.8 16.8 +3.9

Blood 1.5+03 0.1+£0.0

Liver 1.2+0.2 04+0.1
Kidneys 1.8+04 0.7+0.2

Spleen 05+0.1 0.2+0.1

Lungs 1.0£0.2 0.2+0.0

Data represents mean + standard deviation.

Table 2: Tumor-to-Tissue Ratios for ’/Lu-DOTA-PEG~7-Tz in a Pancreatic Cancer Xenograft

Model
Tissue Ratio 4h 120h
Tumor-to-Blood 3.1 168.0
Tumor-to-Liver 3.8 42.0
Tumor-to-Kidneys 2.6 24.0

Table 3: Comparison of Pre-targeted vs. Directly Labeled Antibody for PET Imaging of Head-

and-Neck Squamous Cell Carcinoma Xenografts

Parameter

Pre-targeted Approach
([®°Zr]Zr-DFO-PEGs-T2)

Targeted Approach
([®°Zr]Zr-DFO-U36)

Tumor Uptake (%ID/g at 72h)

15+0.2

171 +3.0

Tumor-to-Muscle Ratio (24h

post-Tz injection)

23.49+6.22

25.67 £6.30

Data represents mean + standard deviation.
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Experimental Protocols

Protocol 1: Pre-targeted Radioimmunotherapy (PRIT) in
a Murine Xenograft Model

This protocol is adapted from studies on pre-targeted radioimmunotherapy in pancreatic cancer
models.

1. Materials:

e TCO-modified monoclonal antibody (e.g., 5B1-TCO targeting CA19.9).

o Radiolabeled tetrazine (e.g., ’’Lu-DOTA-PEG7-Tz).

e Tumor-bearing mice (e.g., athymic nude mice with BxPC3 human pancreatic cancer
xenografts).

« Sterile saline for injection.

 Instrumentation for animal handling and injection.

e Gamma counter for biodistribution studies.

2. Procedure:

o Antibody Administration: Intravenously inject the TCO-modified antibody (e.g., 200 ug of
5B1-TCO) into the tumor-bearing mice.

o Accumulation and Clearance: Allow the antibody to circulate and accumulate at the tumor
site while clearing from non-target tissues. A typical interval is 72 hours.

» Radiolabeled Tetrazine Administration: After the clearance period, intravenously inject the
radiolabeled tetrazine (e.g., 400-1200 uCi of ’’Lu-DOTA-PEG7-Tz).

o Therapeutic Monitoring: Monitor tumor growth and animal well-being over time. Tumor
volume can be measured with calipers.

 Biodistribution Analysis (Optional): At selected time points post-injection of the radiolabeled
tetrazine (e.q., 4, 24, 72, 120 hours), euthanize a cohort of mice.

» Collect tumors and major organs (blood, liver, kidneys, spleen, lungs, muscle).
» Weigh the tissues and measure the radioactivity using a gamma counter.
o Calculate the percent injected dose per gram (%ID/g) for each tissue.

Protocol 2: Pre-targeted PET Imaging in a Murine
Xenograft Model
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This protocol is based on pre-targeted imaging studies for various cancers.
1. Materials:

o TCO-modified monoclonal antibody (e.g., U36-TCO targeting CD44v6).
e PET radionuclide-labeled tetrazine (e.qg., [°Zr]Zr-DFO-PEGs-Tz).

e Tumor-bearing mice (e.g., nude mice with HNSCC xenografts).

e PET/CT scanner.

» Anesthesia for imaging.

2. Procedure:

¢ Antibody Administration: Intravenously inject the TCO-modified antibody into the tumor-
bearing mice.

o Accumulation and Clearance: Allow for an appropriate interval for antibody localization and
clearance (e.g., 24 to 48 hours).

o Radiolabeled Tetrazine Administration: Intravenously inject the PET-labeled tetrazine.

o PET/CT Imaging: At desired time points post-tetrazine injection (e.g., 24 and 48 hours),
anesthetize the mice and perform whole-body PET/CT scans.

¢ Image Analysis: Reconstruct the PET images and perform quantitative analysis by drawing
regions of interest (ROIs) over the tumor and other organs to determine radiotracer uptake,
often expressed as a standardized uptake value (SUV).

Visualizations
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Step 1. Targeting

TCO-Modified Antibody Intravenous
(mAb-TCO) Injection

Step 2: Payload Delivery

Svstemic Circulation Tetrazine-Payload Intravenous
y (Tz-Payload) Injection
Tumor Accumulation ClEEEES B Systemic Circulation
Unbound mAb-TCO y

I In Vivo 'Click’ Rapid Clearance of
Reaction (IEDDA) Unbound Tz-Payload
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(High-Contrast ImagingD El'argeted Therapy)

Click to download full resolution via product page
Caption: Workflow of TCO-based in vivo pre-targeting.
Caption: The inverse-electron-demand Diels-Alder (IEDDA) reaction.

Note: The images in the second diagram are placeholders and would ideally be replaced with
chemical structure diagrams for a publication.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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